Cas no 1804952-83-7 (4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804952-83-7
• MF: C₉H₈F₅NO₃
• MW: 273.156740188599
• CID: 4842379
• Update Time: 2025-06-30

4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H8F5NO3/c1-17-6-2-4(7(10)11)5(3-16)8(15-6)18-9(12,13)14/h2,7,16H,3H2,1H3
• InChI Key： FMRVACXSXFUYGA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1CO)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6

Additional information on 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol

4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

The compound 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804952-83-7) is a highly specialized organic molecule with significant potential in various fields, including agrochemicals and pharmaceuticals. This compound belongs to the class of pyridine derivatives, which are well-known for their versatility and wide-ranging applications. The structure of this molecule is characterized by the presence of a pyridine ring substituted with three distinct groups: a difluoromethyl group at position 4, a methoxy group at position 6, and a trifluoromethoxy group at position 2. Additionally, the hydroxymethyl group at position 3 adds further functional complexity to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to optimize its production. These methods not only enhance yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical manufacturing practices.

The unique combination of substituents in this compound imparts distinctive electronic and steric properties, making it an attractive candidate for various applications. For instance, the trifluoromethoxy group is known for its electron-withdrawing effects, which can influence the reactivity of the pyridine ring. Similarly, the methoxy group introduces electron-donating characteristics, creating a balance that can be exploited in designing bioactive molecules.

One of the most promising areas of application for 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol is in agrochemicals. Recent studies have demonstrated its potential as a herbicide or fungicide due to its ability to inhibit key enzymatic pathways in target organisms. The presence of fluorinated groups enhances its stability and bioavailability, making it a robust candidate for agricultural use.

In the pharmaceutical sector, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases. Its structural features allow for modulation of pharmacokinetic properties such as solubility and permeability, which are critical for drug delivery systems. Researchers have also explored its role as an intermediate in the synthesis of more complex bioactive compounds.

The physical and chemical properties of 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol have been extensively studied to understand its behavior under different conditions. Its melting point, boiling point, and solubility profiles provide valuable insights into its handling and storage requirements. Additionally, spectroscopic analyses (such as NMR and IR) have been instrumental in confirming its structure and purity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that it undergoes biodegradation under specific conditions, which is essential for ensuring its safe use in agricultural and industrial applications.

In conclusion, 4-(Difluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804952-83-7) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable asset in modern chemical research and development.